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Compound of Interest

Compound Name: 2-Bromo-3-nitrotoluene

Cat. No.: B170676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the material safety data for 2-Bromo-3-
nitrotoluene (CAS No. 41085-43-2), a key intermediate in various organic syntheses, including

pharmaceuticals and dyes.[1] The information is compiled from multiple safety data sheets to

ensure a comprehensive understanding of its properties and associated hazards.

Chemical Identification
Identifier Value

Chemical Name 2-Bromo-3-nitrotoluene

CAS Number 41085-43-2[2][3][4][5]

Synonyms

1-Bromo-2-methyl-6-nitrobenzene, 2-Bromo-1-

methyl-3-nitrobenzene, 2-Bromo-3-

methylnitrobenzene[2]

Molecular Formula C₇H₆BrNO₂[2][3][5]

Molecular Weight 216.03 g/mol [2][5][6]

Appearance Pale yellow solid or crystalline powder.[1][7]
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The following table summarizes the key physical and chemical properties of 2-Bromo-3-
nitrotoluene.

Property Value

Melting Point 38-41 °C[1][7][8]

Boiling Point 282.4 °C at 760 mmHg[1][8]

135-136 °C at 8 mmHg[7]

Density ~1.6 g/cm³[1]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility Soluble in Methanol.[9]

Vapor Pressure 0.0058 mmHg at 25 °C[2]

Hazard Identification and GHS Classification
2-Bromo-3-nitrotoluene is classified as a hazardous substance. The GHS classification

indicates it is harmful and an irritant.[9]

Signal Word: Warning[3]

Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[9]

H335: May cause respiratory irritation.[9]

GHS Hazard Pictograms:

Caption: GHS Hazard Classification for 2-Bromo-3-nitrotoluene.
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Experimental Protocols: Safety and First Aid
While specific toxicological study protocols are not provided in standard safety data sheets, the

following procedures for first aid, fire-fighting, and spillage control are critical experimental

protocols for safe handling.

A systematic approach to first aid is crucial upon exposure.

Type of Exposure

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Wash with soap and copious water.
Remove contaminated clothing.

Flush with water for at least 15 minutes,
separating eyelids.

Wash out mouth with water (if conscious).

Call a Physician

Click to download full resolution via product page

Caption: First-aid response workflow for exposure incidents.

Detailed First-Aid Protocols:

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.

Call a physician.[2]

Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen; if

not breathing, give artificial respiration.[2]
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Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.

Remove contaminated clothing and shoes.[2]

Eye Contact: For eye contact, flush with copious amounts of water for at least 15 minutes,

ensuring adequate flushing by separating the eyelids with fingers. Call a physician.[2]

Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or

appropriate foam.[2]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen bromide gas.[2]

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[2]

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a respirator.[2]

Spill Cleanup: For small spills, sweep up the material, place it in a bag, and hold for waste

disposal.[2] Avoid raising dust. Ventilate the area and wash the spill site after the material

pickup is complete.[2]

Handling, Storage, and Personal Protection
Proper handling and storage are essential to minimize risk.

Handling: Avoid breathing dust.[4] Wash skin thoroughly after handling.[4]

Storage: Keep the container tightly closed and store in a cool, dry place.[2] The

recommended storage is at room temperature, sealed in a dry environment.[3]

A risk assessment should guide the selection of PPE.
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Control Measures

Required PPE

Risk Assessment:
Working with 2-Bromo-3-nitrotoluene

Engineering Controls
(e.g., Fume Hood)

Personal Protective Equipment (PPE)

Respirator
(NIOSH/CEN approved)

Compatible Chemical-
Resistant Gloves

Chemical Safety Goggles Protective Clothing

Click to download full resolution via product page

Caption: Personal protective equipment (PPE) selection workflow.

Personal Protective Equipment (PPE) Specifications:

Respiratory Protection: Use respirators and components tested and approved under

appropriate government standards such as NIOSH (US) or CEN (EU).[2] A full-face

respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges is recommended.[2]

Hand Protection: Wear compatible chemical-resistant gloves.[2]

Eye Protection: Use chemical safety goggles.[2]

Skin and Body Protection: Wear protective clothing.[2]

Stability and Reactivity
Chemical Stability: The product is stable under normal conditions.

Incompatible Materials: Avoid strong oxidizing agents and strong bases.[2]
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Hazardous Decomposition Products: Under fire conditions, decomposition may produce

carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide gas.[2]

Toxicological Information
This substance is classified as harmful and an irritant.

Exposure Route Hazard Classification Description

Oral Acute Toxicity 4 Harmful if swallowed.

Dermal Acute Toxicity 4 Harmful in contact with skin.

Inhalation Acute Toxicity 4 Harmful if inhaled.

Skin Skin Irritant 2 Causes skin irritation.

Eye Eye Irritant 2 Causes serious eye irritation.

Respiratory STOT SE 3

Material is irritating to mucous

membranes and the upper

respiratory tract.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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